Cas no 1049873-68-8 (7-ethyl-2-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylic acid)

• Product Name: 7-ethyl-2-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• CAS No: 1049873-68-8
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 4569835
• Update Time: 2025-10-30

7-ethyl-2-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-2-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-ethyl-1,2-dihydro-2-oxo-

• Inchi： 1S/C9H9N3O3/c1-2-6-5(9(14)15)4-10-7-3-8(13)11-12(6)7/h3-4H,2H2,1H3,(H,11,13)(H,14,15)
• InChI Key： PYNPYZGKSOKJMJ-UHFFFAOYSA-N
• SMILES： C12=CC(=O)NN1C(CC)=C(C(O)=O)C=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 7-ethyl-2-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylic acid

Comprehensive Overview of 7-Ethyl-2-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 1049873-68-8)

7-Ethyl-2-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 1049873-68-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to interact with various biological targets.

The molecular structure of 7-ethyl-2-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylic acid includes a carboxylic acid functional group, which enhances its solubility and reactivity, making it suitable for further chemical modifications. This characteristic is crucial for developing derivatives with improved pharmacokinetic properties. Recent studies have explored its potential in designing inhibitors for enzymes involved in inflammatory pathways, aligning with the growing demand for novel anti-inflammatory agents in the pharmaceutical industry.

In the context of current trends, the compound’s relevance extends to the field of precision medicine and targeted therapy. With the rise of personalized healthcare, researchers are investigating how pyrazolo[1,5-a]pyrimidine derivatives can be tailored to address specific genetic mutations or disease mechanisms. This aligns with frequently searched topics such as "small molecule inhibitors for cancer therapy" and "heterocyclic compounds in drug design," highlighting the compound’s versatility.

Another area of interest is the compound’s potential application in agrochemicals. The pyrazolo[1,5-a]pyrimidine scaffold has been studied for its herbicidal and fungicidal properties, addressing the global need for sustainable crop protection solutions. As environmental concerns drive the search for eco-friendly alternatives, this compound’s role in developing next-generation agrochemicals is a hot topic among researchers and industry professionals.

From a synthetic chemistry perspective, 7-ethyl-2-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylic acid serves as a valuable intermediate. Its synthesis often involves multi-step reactions, including cyclization and functional group transformations, which are frequently discussed in academic forums and patent literature. The compound’s CAS No. 1049873-68-8 is a key identifier for researchers sourcing high-purity samples for their experiments.

In summary, 7-ethyl-2-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylic acid represents a promising candidate for both pharmaceutical and agrochemical applications. Its structural versatility, combined with the growing demand for innovative therapeutic and agricultural solutions, positions it as a compound of significant scientific and commercial interest. Future research will likely explore its derivatives and their efficacy in addressing unmet medical and environmental challenges.